Cas no 2253105-21-2 (ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate)

• Product Name: ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate
• CAS No: 2253105-21-2
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD31697606
• CID: 5107110
• Update Time: 2026-03-03

ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate

• MDL： MFCD31697606
• Inchi： 1S/C7H13NO3/c1-2-11-7(10)5-3-8-4-6(5)9/h5-6,8-9H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： KWCCUOFJQUMIMH-PHDIDXHHSA-N
• SMILES： N1C[C@@H](O)[C@H](C(OCC)=O)C1

Additional information on ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate

Research Briefing on Ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate (CAS: 2253105-21-2) in Chemical Biology and Pharmaceutical Applications

Ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate (CAS: 2253105-21-2) is a chiral pyrrolidine derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications as a building block for drug synthesis and its potential biological activities. This compound, characterized by its hydroxyl and carboxylate functional groups, serves as a key intermediate in the synthesis of various pharmacologically active molecules, including protease inhibitors, antiviral agents, and other therapeutic candidates.

Recent studies have highlighted the importance of ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate in the development of novel antiviral drugs. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of SARS-CoV-2 main protease inhibitors. The researchers utilized this compound to construct a series of peptidomimetic inhibitors, achieving nanomolar inhibitory activity against the viral protease. The stereochemistry of the compound was found to be critical for binding affinity, with the (3R,4S) configuration showing optimal interactions with the enzyme's active site.

In addition to its antiviral applications, ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate has shown promise in cancer research. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into histone deacetylase (HDAC) inhibitors. The compound's hydroxyl group was strategically modified to enhance water solubility while maintaining target engagement, leading to improved pharmacokinetic properties in preclinical models. This research underscores the compound's potential as a versatile scaffold for oncology drug development.

The synthetic accessibility of ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate has been another focus of recent investigations. A 2024 paper in Organic Process Research & Development described an improved asymmetric synthesis route with excellent enantioselectivity (>99% ee) and high yield (82%). This scalable process addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The methodology employs a biocatalytic approach using engineered transaminases, representing a green chemistry advancement in the field.

Emerging research has also explored the compound's potential in neurological applications. A 2023 study in ACS Chemical Neuroscience reported its use as a precursor for GABA receptor modulators. The researchers demonstrated that derivatives of ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate could cross the blood-brain barrier and exhibit anxiolytic activity in animal models without the sedative effects associated with traditional benzodiazepines, suggesting a new direction for CNS drug development.

Quality control and analytical methods for ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate have seen recent advancements as well. A 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis presented a validated HPLC method for the determination of enantiomeric purity, capable of detecting as low as 0.1% of the undesired enantiomer. This analytical development is crucial for ensuring the consistency and safety of pharmaceutical products derived from this chiral building block.

Looking forward, ethyl (3R,4S)-4-hydroxypyrrolidine-3-carboxylate continues to be a compound of significant interest in medicinal chemistry. Its structural features allow for diverse modifications, making it a valuable scaffold for drug discovery programs targeting various diseases. Ongoing research is exploring its potential in additional therapeutic areas, including anti-inflammatory agents and antibiotics, with several derivatives currently in preclinical development pipelines.